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Introduction
AC187 is a potent and selective antagonist of the amylin receptor, which is composed of the

calcitonin receptor (CTR) complexed with a receptor activity-modifying protein (RAMP). It is a

chimeric peptide derived from salmon calcitonin and amylin. In preclinical rodent models,

AC187 has been investigated for its therapeutic potential in a range of conditions, most notably

in metabolic disorders and neurodegenerative diseases such as Alzheimer's disease. AC187

exerts its effects by competitively blocking the binding of amylin and, significantly, amyloid-β

(Aβ) peptides to the amylin receptor, thereby inhibiting their downstream signaling pathways.

These application notes provide an overview of AC187 TFA dosage and detailed protocols for

its use in rodent studies.

Data Presentation
The following tables summarize the quantitative data for AC187 TFA dosage in various rodent

studies. It is important to note that dosages may require optimization based on the specific

animal model, desired biological effect, and the formulation of the peptide.

Table 1: AC187 TFA Dosage for Metabolic Studies in
Rats
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Application
Animal

Model
Dosage

Route of

Administratio

n

Frequency/D

uration

Reference

Study

Increased

Food Intake

Sprague-

Dawley Rats
100 pmol/h

Intracerebrov

entricular

(i.c.v.)

Infusion

Continuous

for 14 days

Not specified

in search

results

Increased

Glucagon

Secretion

Sprague-

Dawley Rats
30 mg/mL Not specified Not specified [1]

Antagonism

of Amylin-

Induced

Hyperlactemi

a

Anesthetized

Rats
Infusion

Intravenous

(i.v.)
Not specified [2]

Table 2: AC187 TFA Dosage for Neuroprotective and
Behavioral Studies in Rodents
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Application
Animal

Model
Dosage

Route of

Administratio

n

Frequency/D

uration

Reference

Study

Blockade of

Aβ-induced

neuronal

damage

Rat

cholinergic

basal

forebrain

neurons (in

vivo

application

implied)

Not specified Not specified Not specified [1]

Increased

Food Intake
Rats

250 and 1000

pmol

Intracerebrov

entricular

(i.c.v.)

Infusion

Acute

Not specified

in search

results

Attenuation of

Amylin-

Induced

Anorexia

Rats
500 and 2000

pmol/kg/min

Intravenous

(i.v.) Infusion
Not specified [3]

Experimental Protocols
Preparation of AC187 TFA for In Vivo Administration
AC187 is typically supplied as a trifluoroacetate (TFA) salt. TFA salts are common for synthetic

peptides and are generally soluble in aqueous solutions.

Vehicle Selection:

For intravenous (i.v.) and intraperitoneal (i.p.) injections, sterile 0.9% saline is a suitable

vehicle.

For intracerebroventricular (i.c.v.) injections, sterile artificial cerebrospinal fluid (aCSF) is the

recommended vehicle to maintain the physiological environment of the central nervous

system.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.depts.ttu.edu/iacuc/SOP/SOP067_IV_Tail_Vein_Injection.pdf
https://www.research.vt.edu/content/dam/ouv_vt_edu/sops/small-animal-biomedical/sop-rat-injection-intravenous.pdf
https://www.benchchem.com/product/b15608645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reconstitution Protocol:

Allow the lyophilized AC187 TFA to equilibrate to room temperature before opening the vial.

Reconstitute the peptide in the chosen sterile vehicle (saline or aCSF) to a stock

concentration that is higher than the final working concentration.

Gently vortex or pipette up and down to dissolve the peptide completely. Avoid vigorous

shaking.

If necessary, dilute the stock solution to the final desired concentration with the same sterile

vehicle immediately before use.

It is recommended to prepare fresh solutions for each experiment. If storage is necessary,

aliquot the stock solution and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Protocol 1: Intracerebroventricular (i.c.v.) Injection in
Mice
This protocol describes a single bolus injection of AC187 into the lateral ventricle of a mouse.

Materials:

AC187 TFA solution in sterile aCSF

Stereotaxic apparatus

Anesthesia machine (e.g., isoflurane)

Heating pad

Surgical tools (scalpel, drill, etc.)

Hamilton syringe with a 33-gauge needle

Suturing material

Procedure:
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Anesthetize the mouse using isoflurane and place it in the stereotaxic frame.

Maintain the animal's body temperature at 37°C using a heating pad.

Shave the head and sterilize the surgical area with an antiseptic solution.

Make a midline incision on the scalp to expose the skull.

Identify the bregma and lambda landmarks.

Drill a small burr hole over the desired injection site. For the lateral ventricle, typical

coordinates from bregma are: Anteroposterior (AP): -0.3 mm; Mediolateral (ML): ±1.0 mm;

Dorsoventral (DV): -2.5 mm from the skull surface.

Slowly lower the injection needle to the target DV coordinate.

Infuse the AC187 solution (typically 1-5 µL) at a slow and constant rate (e.g., 0.5 µL/min)

using a microinjection pump.

Leave the needle in place for 5-10 minutes post-injection to allow for diffusion and to prevent

backflow.

Slowly withdraw the needle.

Suture the incision and provide post-operative care, including analgesics.

Protocol 2: Intravenous (i.v.) Infusion in Rats
This protocol describes the continuous infusion of AC187 into the lateral tail vein of a rat.

Materials:

AC187 TFA solution in sterile 0.9% saline

Infusion pump

Catheter (e.g., 24-gauge)

Syringes
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Animal restrainer

Heat lamp (optional)

Procedure:

Anesthetize the rat or use an appropriate restraint device.

To facilitate vasodilation and visualization of the tail veins, warm the tail using a heat lamp or

by immersing it in warm water.

Disinfect the tail with 70% ethanol.

Insert a 24-gauge catheter into one of the lateral tail veins.

Confirm proper placement by observing a blood flash in the catheter hub.

Secure the catheter in place.

Connect the catheter to the infusion pump via tubing.

Program the infusion pump to deliver the AC187 solution at the desired rate and duration as

specified in your experimental design.

Monitor the animal throughout the infusion period for any signs of distress.

After the infusion is complete, flush the catheter with sterile saline, remove it, and apply

gentle pressure to the injection site to prevent bleeding.

Signaling Pathways and Mechanism of Action
AC187 acts as a competitive antagonist at the amylin receptor. This receptor is a G-protein

coupled receptor (GPCR) that, upon activation by its agonists (amylin or Aβ), initiates a

cascade of intracellular signaling events.

In the context of Alzheimer's disease, amyloid-β oligomers can aberrantly activate the amylin

receptor, leading to a signaling cascade that culminates in neuronal apoptosis. AC187 blocks

this pathway at the receptor level.
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Caption: AC187 blocks Aβ/amylin-induced apoptosis.

Experimental Workflow for a Neuroprotection Study
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Caption: Workflow for assessing AC187 neuroprotection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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